Cas no 55306-19-9 (2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-)

2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- structure
55306-19-9 structure
Product Name:2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
CAS No:55306-19-9
MF:C17H18O6
MW:318.321873379677
CID:378300
Update Time:2024-03-01

2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-6,7-diol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
    • 2H-1-Benzopyran-6,7-diol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (S)-
    • Bryaflavan
    • 2H-1-Benzopyran-6,7-diol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
    • 6,7,3'-Trihydroxy-2',4'-dimethoxyisoflavan
    • Inchi: 1S/C17H18O6/c1-21-14-4-3-11(17(22-2)16(14)20)10-5-9-6-12(18)13(19)7-15(9)23-8-10/h3-4,6-7,10,18-20H,5,8H2,1-2H3/t10-/m1/s1
    • InChI Key: UGMLMXOTFZEATD-SNVBAGLBSA-N
    • SMILES: C1OC2=CC(O)=C(O)C=C2C[C@H]1C1=CC=C(OC)C(O)=C1OC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • XLogP3: 1.742
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